![molecular formula C15H24N2O3 B091229 Propionanilide, 4'-[2-hydroxy-3-(isopropylamino)propoxy]- CAS No. 19314-99-9](/img/structure/B91229.png)
Propionanilide, 4'-[2-hydroxy-3-(isopropylamino)propoxy]-
Overview
Description
Propionanilide, 4'-[2-hydroxy-3-(isopropylamino)propoxy]-' is a chemical compound used in scientific research for its unique properties. It is synthesized using specific methods and has various applications in the field of biochemistry and physiology. In
Mechanism Of Action
Propionanilide, 4'-[2-hydroxy-3-(isopropylamino)propoxy]-' works by binding to specific sites on proteins. This binding can either activate or inhibit the protein's function. The binding of Propionanilide, 4'-[2-hydroxy-3-(isopropylamino)propoxy]-' to proteins can be studied using various techniques such as X-ray crystallography and nuclear magnetic resonance spectroscopy.
Biochemical And Physiological Effects
The biochemical and physiological effects of Propionanilide, 4'-[2-hydroxy-3-(isopropylamino)propoxy]-' vary depending on the protein it binds to. It can either activate or inhibit the protein's function. The binding of Propionanilide, 4'-[2-hydroxy-3-(isopropylamino)propoxy]-' to proteins can also affect the protein's stability and conformation.
Advantages And Limitations For Lab Experiments
Propionanilide, 4'-[2-hydroxy-3-(isopropylamino)propoxy]-' has various advantages and limitations for lab experiments. One advantage is that it is a small molecule that can easily penetrate cell membranes. This allows for the study of intracellular proteins. One limitation is that it may not be specific to a single protein and may bind to other proteins in the cell.
Future Directions
There are several future directions for the study of Propionanilide, 4'-[2-hydroxy-3-(isopropylamino)propoxy]-' in scientific research. One direction is the study of its binding affinity to different proteins. Another direction is the study of its effect on the stability and conformation of proteins. Additionally, it can be used to study the structure-activity relationship of small molecules. Further research can also be done to optimize the synthesis method of Propionanilide, 4'-[2-hydroxy-3-(isopropylamino)propoxy]-' for improved yield and purity.
Conclusion:
Propionanilide, 4'-[2-hydroxy-3-(isopropylamino)propoxy]-' is a chemical compound used in scientific research for its unique properties. It is synthesized using specific methods and has various applications in the field of biochemistry and physiology. Its mechanism of action involves binding to specific sites on proteins and can either activate or inhibit the protein's function. The biochemical and physiological effects of Propionanilide, 4'-[2-hydroxy-3-(isopropylamino)propoxy]-' vary depending on the protein it binds to. It has advantages and limitations for lab experiments, and several future directions for research.
Synthesis Methods
Propionanilide, 4'-[2-hydroxy-3-(isopropylamino)propoxy]-' can be synthesized using a specific method. The first step involves the reaction of propionyl chloride with aniline to form propionanilide. The next step involves the reaction of 2-hydroxy-3-(isopropylamino)propyl chloride with propionanilide to form Propionanilide, 4'-[2-hydroxy-3-(isopropylamino)propoxy]-'.
Scientific Research Applications
Propionanilide, 4'-[2-hydroxy-3-(isopropylamino)propoxy]-' has various scientific research applications. It is used as a tool to study the interaction between proteins and small molecules. It is also used to study the binding affinity of ligands to proteins. Additionally, it is used to study the structure-activity relationship of small molecules.
properties
CAS RN |
19314-99-9 |
|---|---|
Product Name |
Propionanilide, 4'-[2-hydroxy-3-(isopropylamino)propoxy]- |
Molecular Formula |
C15H24N2O3 |
Molecular Weight |
280.36 g/mol |
IUPAC Name |
N-[4-[2-hydroxy-3-(propan-2-ylamino)propoxy]phenyl]propanamide |
InChI |
InChI=1S/C15H24N2O3/c1-4-15(19)17-12-5-7-14(8-6-12)20-10-13(18)9-16-11(2)3/h5-8,11,13,16,18H,4,9-10H2,1-3H3,(H,17,19) |
InChI Key |
BPENFEPYBVXUII-UHFFFAOYSA-N |
SMILES |
CCC(=O)NC1=CC=C(C=C1)OCC(CNC(C)C)O |
Canonical SMILES |
CCC(=O)NC1=CC=C(C=C1)OCC(CNC(C)C)O |
Origin of Product |
United States |
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